ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate

• IUPAC Name: ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate
• InChI: InChI=1S/C8H9NO3/c1-2-12-8(11)7(10)6-4-3-5-9-6/h3-5,9H,2H2,1H3
• InChI Key: RRGFTCXFRSYMEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC=CN1
• Molecular Formula: C8H9NO3
• DSSTOX Substance ID: DTXSID40303966
• Molecular Weight: 167.16 g/mol
• CAS RN: 27472-43-1

Description

Ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate belongs to a class of organic compounds known for their pyrrole derivatives. Pyrroles are five-membered heterocyclic compounds with significant relevance in pharmaceutical chemistry due to their presence in various biologically active molecules. The interest in such derivatives stems from their potential applications in material science, pharmaceuticals, and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of related pyrrol-2-yl acetate derivatives involves several key steps, including condensation, cyclization, and esterification reactions. For instance, compounds similar to ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate have been synthesized using catalytic amounts of palladium complexes and subsequent recrystallization techniques from ethyl acetate solutions (Imhof, 2007).

Molecular Structure Analysis

The molecular structure of pyrrol-2-yl acetate derivatives is characterized by spectroscopic methods such as FT-IR, FT-Raman, NMR, and X-ray crystallography. These analyses reveal the planarity of the pyrrolo core and the presence of stereogenic centers, which are crucial for the compound's biological activity. The electron density distribution within the molecule, as indicated by molecular electrostatic potential plots, highlights the reactive sites for further chemical modifications (El-Azab et al., 2016).

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 2-arylamino-2-oxo-acetates, including compounds related to ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate, have been used in complex reactions to produce various derivatives like dimethyl 1-aryl-4-ethoxy-5-oxo-2,5-dihydro-1H-pyrrole-2,3-dicarboxylates. These reactions, often mediated by triphenylphosphine, are notable for their good yields and the creation of compounds with interesting properties like atropisomerism (Yavari, Nasiri, & Djahaniani, 2005) (Yavari, Aghazadeh, & Tafazzoli, 2002).

• In spectroscopic analyses, ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate derivatives have been studied for their vibrational wavenumbers, molecular structure, and electronic properties. These studies contribute to understanding the molecular interactions and potential applications in various fields, including pharmaceuticals (El-Azab et al., 2016).

• The compound also serves as a building block in the synthesis of various pyrrole derivatives. For instance, ethyl 1-aryl-4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates have been reacted with other compounds, like tetronic acid, to form novel derivatives. Such syntheses are valuable in the development of new organic compounds with potential applications in medicinal chemistry and materials science (Kamalova et al., 2018).

Pharmaceutical Research

• In the context of pharmaceutical research, derivatives of ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate have been explored. For example, compounds like 2-(arylamino)ethyl 2-[1-(pyridin-2-yl)eth-oxy] acetate have been synthesized and tested for their effects on memory ability in mice. Such research underlines the potential therapeutic applications of these compounds in neurological disorders (Li Ming-zhu, 2010).

Material Science

• Ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate derivatives have been utilized in material science as well. For example, their polymerization with other compounds has been explored for creating novel polymeric materials. These materials, with their unique properties, could have applications in electronics, coatings, and other industries (Stanke, Hallensleben, & Toppare, 1995).

Safety And Hazards

“Ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate” is classified as a warning substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future research directions for “ethyl 2-oxo-2-(1H-pyrrol-2-yl)acetate” and its derivatives could involve exploring their potential applications in medicinal chemistry, given the wide range of biological activities exhibited by pyrrole derivatives. Further studies could also focus on developing more efficient synthesis methods for this compound and its derivatives.

Citations

Chemistry of the Androconial Secretion of the Ithomiine Butterfly Oleria onega

P Stamm, F Mann, M McClure, M Elias… - Journal of Chemical …, 2019 - Springer

Ithomiine butterflies use pyrrolizidine alkaloids (PAs) as precursors for male pheromones, such as dihydropyrrolizines or lactones. In contrast to most other ithomiine genera, none of …

Number of citations: 12 link.springer.com